2-Methoxyethyl 4-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
2-Methoxyethyl 4-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
Brand Name:
Vulcanchem
CAS No.:
330847-59-1
VCID:
VC0362348
InChI:
InChI=1S/C17H22N2O5/c1-4-23-13-8-6-5-7-12(13)15-14(11(2)18-17(21)19-15)16(20)24-10-9-22-3/h5-8,15H,4,9-10H2,1-3H3,(H2,18,19,21)
SMILES:
CCOC1=CC=CC=C1C2C(=C(NC(=O)N2)C)C(=O)OCCOC
Molecular Formula:
C17H22N2O5
Molecular Weight:
334.4g/mol
2-Methoxyethyl 4-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
CAS No.: 330847-59-1
Main Products
VCID: VC0362348
Molecular Formula: C17H22N2O5
Molecular Weight: 334.4g/mol
CAS No. | 330847-59-1 |
---|---|
Product Name | 2-Methoxyethyl 4-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
Molecular Formula | C17H22N2O5 |
Molecular Weight | 334.4g/mol |
IUPAC Name | 2-methoxyethyl 4-(2-ethoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate |
Standard InChI | InChI=1S/C17H22N2O5/c1-4-23-13-8-6-5-7-12(13)15-14(11(2)18-17(21)19-15)16(20)24-10-9-22-3/h5-8,15H,4,9-10H2,1-3H3,(H2,18,19,21) |
Standard InChIKey | COIFEYZPWNZZSR-UHFFFAOYSA-N |
SMILES | CCOC1=CC=CC=C1C2C(=C(NC(=O)N2)C)C(=O)OCCOC |
Canonical SMILES | CCOC1=CC=CC=C1C2C(=C(NC(=O)N2)C)C(=O)OCCOC |
PubChem Compound | 2855533 |
Last Modified | Nov 11 2021 |
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